Cas no 2229098-04-6 (1-1-(5-chloro-1H-indol-2-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(5-chloro-1H-indol-2-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229098-04-6
• MF: C₁₄H₁₅ClN₂
• MW: 246.735302209854
• CID: 5778183
• PubChem ID: 165660733
• Update Time: 2025-08-05

1-1-(5-chloro-1H-indol-2-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229098-04-6
• EN300-1992512
• 1-[1-(5-chloro-1H-indol-2-yl)cyclopropyl]cyclopropan-1-amine
• 1-1-(5-chloro-1H-indol-2-yl)cyclopropylcyclopropan-1-amine

• Inchi： 1S/C14H15ClN2/c15-10-1-2-11-9(7-10)8-12(17-11)13(3-4-13)14(16)5-6-14/h1-2,7-8,17H,3-6,16H2
• InChI Key： MRXIGNMPUWXUJS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C1(CC1)C1(CC1)N)N2

Computed Properties

• Exact Mass: 246.0923762g/mol
• Monoisotopic Mass: 246.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-1-(5-chloro-1H-indol-2-yl)cyclopropylcyclopropan-1-amine

1-1-(5-Chloro-1H-Indol-2-yl)Cyclopropylcyclopropan-1-amine (CAS No. 2229098-04-6): A Comprehensive Overview

1-1-(5-Chloro-1H-indol-2-yl)cyclopropylcyclopropan-1-amine (CAS No. 2229098-04-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the modulation of neurotransmitter systems and the treatment of neurological disorders.

The chemical structure of 1-1-(5-chloro-1H-indol-2-yl)cyclopropylcyclopropan-1-amine is composed of a cyclopropyl ring fused to an indole moiety, with a chlorine atom substituting at the 5-position of the indole ring. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological properties of 1-1-(5-chloro-1H-indol-2-yl)cyclopropylcyclopropan-1-amine. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Serotonin, a key neurotransmitter, plays a crucial role in regulating mood, cognition, and various physiological processes. Compounds that modulate serotonin receptors have been extensively studied for their potential therapeutic applications in conditions such as depression, anxiety, and schizophrenia.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-1-(5-chloro-1H-indol-2-yl)cyclopropylcyclopropan-1-amine exhibits high affinity and selectivity for the 5-HT_2A receptor. The compound was found to act as a partial agonist, meaning it can both activate and inhibit receptor signaling depending on the cellular context. This dual functionality makes it an attractive candidate for developing novel therapeutic agents that can fine-tune serotonin signaling pathways.

Beyond its interaction with serotonin receptors, 1-1-(5-chloro-1H-indol-2-yl)cyclopropylcyclopropan-1-amine has also shown potential in modulating other neurotransmitter systems. For instance, preliminary studies suggest that it may interact with dopamine receptors, which are involved in reward and motivation pathways. This broad-spectrum activity could be beneficial in treating complex neurological disorders where multiple neurotransmitter systems are dysregulated.

The pharmacokinetic properties of 1-1-(5-chloro-1H-indol-2-yl)cyclopropylcyclopropan-1-amine have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate.

In addition to its potential therapeutic applications, 1-1-(5-chloro-1H-indol-2-yl)cyclopropylcyclopropan-1-amine has been used as a tool compound in basic research to study the structure-function relationships of indole derivatives. Its unique chemical structure provides insights into how subtle changes in molecular architecture can influence biological activity. This knowledge can be leveraged to design more potent and selective compounds for various therapeutic targets.

The safety profile of 1-1-(5-chloro-1H-indol-2-y)cyclopropylcyclopropan-l-amme is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. However, further long-term studies are needed to fully understand its safety profile and potential side effects.

In conclusion, 1-l-(5-chloro-lH-indol-Z-y)cyclopmpyicyclopropan-l-amme (CAS No. 2229098-O4-O) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its full potential, this compound may pave the way for innovative treatments for neurological disorders and other conditions involving neurotransmitter imbalances.